Chromatography Standards
  • 3-Methylcholanthrene
    3-Methylcholanthrene
    • Cat. No.:
    • B014862
    • CAS No.:
    • 56-49-5
    • Molecular Formula:
    • C21H16
    • Molecular Weight:
    • 268.4 g/mol
    Description
    3-methylcholanthrene appears as yellow crystals or solid. (NTP, 1992)
    3-methylcholanthrene is a pentacyclic ortho- and peri-fused polycyclic arene consisting of a dihydrocyclopenta[ij]tetraphene ring system w...
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  • 2-Naphthylamine
    2-Naphthylamine
    • Cat. No.:
    • B018577
    • CAS No.:
    • 91-59-8
    • Molecular Formula:
    • C10H9N
    • Molecular Weight:
    • 143.18 g/mol
    Description
    2-Naphthylamine is a carcinogenic aromatic amine which induces tumor in urinary bladder.
    2-naphthylamine is a naphthylamine carrying the amino group at position 2. It has a role as a carcinogenic agent.
    Be...
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  • 1,2,4-Trichlorobenzene
    1,2,4-Trichlorobenzene
    • Cat. No.:
    • B033124
    • CAS No.:
    • 120-82-1
    • Molecular Formula:
    • C6H3Cl3
    • Molecular Weight:
    • 181.4 g/mol
    Description
    1,2,4-Trichlorobenzene is a highly chlorinated aromatic solvent. It is mainly used as intermediate in dyes, pesticides and also as a lubricant.
    1,2,4-Trichlorobenzene is an isomeric form of trichlorobenzene. ...
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  • o-Aminoazotoluene
    o-Aminoazotoluene
    • Cat. No.:
    • B045844
    • CAS No.:
    • 97-56-3
    • Molecular Formula:
    • C14H15N3
    • Molecular Weight:
    • 225.29 g/mol
    Description
    o-Aminoazotoluene (AAT) is a carcinogenic primary amino azo dye.
    o-Aminoazotoluene (AAT) is categorized as a Class 2B carcinogen by the international agency for research on cancer (IARC). This class o...
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  • Butyl acrylate
    Butyl acrylate
    • Cat. No.:
    • B089632
    • CAS No.:
    • 141-32-2
    • Molecular Formula:
    • CH2=CHCOOC4H9
      C7H12O2
      C7H12O2
    • Molecular Weight:
    • 128.17 g/mol
    Description
    Butyl acrylate is a clear colorless liquid. It is a vinyl monomer. It undergoes radical copolymerization with benzoxazine containing a vinyl group to afford copolymers. Heck coupling reactions of aryl bromides w...
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  • Dibromoacetic Acid
    Dibromoacetic Acid
    • Cat. No.:
    • B109426
    • CAS No.:
    • 631-64-1
    • Molecular Formula:
    • C2H2Br2O2
    • Molecular Weight:
    • 217.84 g/mol
    Description
    Dibromoacetic Acid can cause cancer according to The National Toxicology Program.
    Dibromoacetic acid is a monocarboxylic acid that is acetic acid in which two of the methyl hydrogens are replaced by bromo gro...
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  • Isopropyl acetate
    Isopropyl acetate
    • Cat. No.:
    • B127838
    • CAS No.:
    • 108-21-4
    • Molecular Formula:
    • C5H10O2
      (CH3)2CHCOOCH3
      C5H10O2
    • Molecular Weight:
    • 102.13 g/mol
    Description
    Isopropyl Acetate is a widely used chemical solvent in organic and industrial syntheses. Also used in the dissolution of gallstones.
    Pharmaceutical secondary standards for application in quality control provi...
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  • Sudan I
    Sudan I
    • Cat. No.:
    • B140532
    • CAS No.:
    • 842-07-9
    • Molecular Formula:
    • C16H12N2O
    • Molecular Weight:
    • 248.28 g/mol
    Description
    C.I. Solvent Yellow 14 can cause cancer according to The National Toxicology Program.
    C.i. solvent yellow 14 appears as dark reddish-yellow leaflets or orange powder. Slight odor. (NTP, 1992)
    Sudan I is a ...
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  • Pararosaniline Hydrochloride
    Pararosaniline Hydrochloride
    • Cat. No.:
    • B147766
    • CAS No.:
    • 569-61-9
    • Molecular Formula:
    • C19H17N3.ClH
      C19H18ClN3
    • Molecular Weight:
    • 323.8 g/mol
    Description
    C.I. Basic Red 9 Monohydrochloride can cause cancer according to an independent committee of scientific and health experts.
    Pararosaniline hydrochloride appears as colorless to red crystals or green powder. (...
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  • 2,3,3',4,4',5-Hexachlorobiphenyl
    2,3,3',4,4',5-Hexachlorobiphenyl
    • Cat. No.:
    • B1222757
    • CAS No.:
    • 38380-08-4
    • Molecular Formula:
    • C12H4Cl6
    • Molecular Weight:
    • 360.9 g/mol
    Description
    PCB No 156 belongs to the class of polychlorinated biphenyls, which exist as persistent contaminants in environmental matrices and food products.
    2,3,3',4,4',5-Hexachlorobiphenyl is a dichlorobenzene, a tetra...
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